![molecular formula C12H10ClN3O6S2 B5058337 N-[3-(aminosulfonyl)phenyl]-4-chloro-3-nitrobenzenesulfonamide](/img/structure/B5058337.png)
N-[3-(aminosulfonyl)phenyl]-4-chloro-3-nitrobenzenesulfonamide
Overview
Description
The compound is a type of benzenesulfonamide . Benzenesulfonamides are organic compounds containing a sulfonamide group that is S-linked to a benzene ring .
Synthesis Analysis
While specific synthesis information for this compound is not available, similar compounds, such as N-substituted-β-d-glucosamine derivatives that incorporate benzenesulfonamides, have been synthesized using a fragment-based drug design strategy .Molecular Structure Analysis
The molecular structure of similar compounds involves a benzene ring conjugated to a propanoic acid . The molecular weight and chemical formula of a similar compound, N-(4-(AMINOSULFONYL)PHENYL)-3-METHYL-4-NITROBENZAMIDE, are 335.341 and C14H13N3O5S respectively .Scientific Research Applications
Organic Synthesis and Catalysis
The compound’s benzodioxine core offers synthetic versatility. Chemists explore its use as a building block in organic synthesis. Additionally, investigations into its catalytic properties (e.g., protodeboronation reactions) could lead to novel methodologies for creating complex molecules .
Mechanism of Action
Target of Action
The primary targets of N-[3-(aminosulfonyl)phenyl]-4-chloro-3-nitrobenzenesulfonamide are Carbonic Anhydrase 1 and 2 . These enzymes play a crucial role in maintaining the pH balance in the body and are involved in various physiological processes such as respiration and the transport of carbon dioxide/bicarbonate.
Biochemical Pathways
Given the role of carbonic anhydrase 1 and 2, it can be inferred that the compound may influence pathways related to ph regulation and carbon dioxide/bicarbonate transport .
Result of Action
Given its potential interaction with carbonic anhydrase 1 and 2, it may lead to alterations in ph balance and carbon dioxide/bicarbonate transport .
properties
IUPAC Name |
4-chloro-3-nitro-N-(3-sulfamoylphenyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClN3O6S2/c13-11-5-4-10(7-12(11)16(17)18)24(21,22)15-8-2-1-3-9(6-8)23(14,19)20/h1-7,15H,(H2,14,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZICCMXJKTVHQS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)N)NS(=O)(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClN3O6S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-3-nitro-N-(3-sulfamoylphenyl)benzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![17-(2-hydroxyethyl)-1-methyl-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione](/img/structure/B5058275.png)
![N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-propoxybenzamide](/img/structure/B5058285.png)
![5-[(6-bromo-1,3-benzodioxol-5-yl)methylene]-3-(4-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B5058291.png)
![1-(2-chloro-4,5-difluorobenzoyl)-4-[4-nitro-3-(1-pyrrolidinyl)phenyl]piperazine](/img/structure/B5058298.png)
![2-{2-[2,6-dimethyl-4-[(4-methylphenyl)amino]-3,4-dihydro-1(2H)-quinolinyl]-2-oxoethyl}-1H-isoindole-1,3(2H)-dione](/img/structure/B5058300.png)
![3-{5-[(3-methoxybenzoyl)amino]-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl}propanoic acid](/img/structure/B5058308.png)
![N-[2-chloro-5-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]-2-methylbenzamide](/img/structure/B5058352.png)
![(2-isopropoxy-5-{[methyl({1-[(5-methyl-2-furyl)methyl]-4-piperidinyl}methyl)amino]methyl}phenyl)methanol](/img/structure/B5058370.png)